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Compound of Interest

Compound Name: Fasciculol E

CAS No.: 65694-20-4

Cat. No.: B1201227

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fasciculol E is a complex lanostane-type triterpenoid first identified in the poisonous

mushroom Hypholoma fasciculare (sulfur tuft).[1] As a member of the fasciculol family of

natural products, it has garnered interest due to its biological activity, particularly its role as a

calmodulin inhibitor.[1] This technical guide provides a detailed overview of the known

physicochemical properties, stability (where information is available), and biological interactions

of Fasciculol E, intended to support further research and development efforts.

Physicochemical Properties
Quantitative experimental data on the physicochemical properties of Fasciculol E are largely

unavailable in public literature. The following tables summarize the available computed data

and key identifiers for this compound.
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Table 1: Chemical Identifiers and Molecular Properties of
Fasciculol E

Property Value Source

Molecular Formula C39H65NO11 PubChem[2]

Molecular Weight 723.9 g/mol PubChem[2]

IUPAC Name

[(2R,3R,5R,10S,12S,13R,14S,

17R)-2,12-dihydroxy-

4,4,10,13,14-pentamethyl-17-

[(2R,5R)-1,5,6-trihydroxy-6-

methylheptan-2-

yl]-2,3,5,6,7,11,12,15,16,17-

decahydro-1H-

cyclopenta[a]phenanthren-3-yl]

3-hydroxy-5-[(2-methoxy-2-

oxoethyl)amino]-3-methyl-5-

oxopentanoate

PubChem[2]

CAS Number Not Available

ChEMBL ID CHEMBL2375635 PubChem[2]

Table 2: Computed Physicochemical Data for Fasciculol
E
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Property Predicted Value Notes

Melting Point Data not available

Boiling Point Data not available

Water Solubility Data not available

The complex and largely

nonpolar structure suggests

low aqueous solubility.

LogP (Octanol-Water Partition

Coefficient)
Data not available

The high number of hydroxyl

groups may be offset by the

large hydrocarbon scaffold,

suggesting a moderate to high

lipophilicity.

pKa Data not available

The presence of acidic and

basic functional groups

suggests ionizable properties,

though experimental values

are needed for confirmation.

Stability
There is currently no published data on the stability of Fasciculol E, including its degradation

kinetics under various conditions such as pH, temperature, and light exposure. Stability studies

are a critical component of drug development and would be a necessary area of future

research for any therapeutic application of this compound.

Biological Activity and Signaling Pathway
Calmodulin Inhibition
The most well-documented biological activity of Fasciculol E is its role as a calmodulin

inhibitor.[1] Calmodulin is a ubiquitous, calcium-binding protein that acts as a key transducer in

calcium signaling pathways, regulating a multitude of cellular processes.[3][4][5] By binding to

and inhibiting calmodulin, Fasciculol E can disrupt these calcium-dependent signaling

cascades. The precise molecular mechanism of this inhibition by Fasciculol E has not been

fully elucidated.
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The following diagram illustrates a generalized calmodulin signaling pathway and the putative

point of inhibition by Fasciculol E.

General Calmodulin Signaling Pathway and Inhibition by Fasciculol E
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A diagram illustrating the inhibitory effect of Fasciculol E on the calmodulin signaling pathway.

Toxicity
Fasciculol E is recognized as one of the toxic principles of Hypholoma fasciculare.[1] The

reported median lethal dose (LD50) in mice via intraperitoneal injection is 50 mg/kg.[1]

Experimental Protocols
General Isolation and Purification of Lanostane
Triterpenoids from Hypholoma species
While a specific, detailed protocol for the isolation of Fasciculol E is not available, the following

workflow is based on established methods for the isolation of lanostane triterpenoids from

Hypholoma species.[6][7][8]
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General Workflow for Isolation of Fasciculol E
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A generalized workflow for the isolation and purification of Fasciculol E.

1. Extraction:

Fresh or dried fruiting bodies of the Hypholoma species are ground into a fine powder.
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The powdered material is then subjected to exhaustive extraction with methanol at room

temperature.

The resulting extract is filtered and concentrated under reduced pressure to yield a crude

methanol extract.

2. Solvent-Solvent Partitioning:

The crude methanol extract is suspended in a water-methanol mixture.

This suspension is then partitioned successively with solvents of increasing polarity, such as

n-hexane, chloroform, and ethyl acetate.

The fractions are collected and concentrated. Fasciculol E, being a relatively polar

triterpenoid, is expected to be enriched in the more polar organic fractions (e.g., ethyl

acetate).

3. Chromatographic Separation:

The enriched fraction is subjected to various chromatographic techniques for further

separation.

Column Chromatography: Silica gel column chromatography is often used as an initial

separation step, with a gradient elution system (e.g., hexane-ethyl acetate followed by

chloroform-methanol).

High-Performance Liquid Chromatography (HPLC): Fractions containing compounds of

interest are further purified by preparative HPLC, often using a reversed-phase column (e.g.,

C18) with a mobile phase such as a methanol-water or acetonitrile-water gradient.

4. Structural Elucidation:

The purity and structure of the isolated compound are confirmed using spectroscopic

methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR are used to determine the chemical structure.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

molecular formula.

Conclusion and Future Directions
Fasciculol E remains a compound of interest due to its defined biological activity as a

calmodulin inhibitor. However, a significant lack of data regarding its physicochemical

properties and stability presents a major hurdle for its development as a pharmacological tool

or therapeutic agent. Future research should prioritize the experimental determination of these

fundamental properties. Furthermore, detailed studies into the molecular mechanism of its

interaction with calmodulin and the downstream consequences of this inhibition will be crucial

for understanding its full biological potential and toxicological profile. The development of a

robust and scalable purification protocol will also be essential for obtaining the quantities of

pure Fasciculol E needed for such in-depth investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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